Cas no 159526-21-3 (2-Amino-5-pyrrolidinobenzoic Acid)

2-Amino-5-pyrrolidinobenzoic acid is a benzoic acid derivative featuring an amino group at the 2-position and a pyrrolidino substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural framework allows for further functionalization, making it valuable in medicinal chemistry for the design of heterocyclic compounds. The presence of both amino and carboxylic acid functional groups enhances its utility in coupling reactions and as a building block for peptidomimetics. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its applicability in research and industrial settings.

2-Amino-5-pyrrolidinobenzoic Acid structure

159526-21-3 structure

Product Name:2-Amino-5-pyrrolidinobenzoic Acid

CAS No:159526-21-3

MF:C₁₁H₁₄N₂O₂

MW:206.241062641144

MDL:MFCD12816217

CID:109244

PubChem ID:23366730

Update Time:2025-06-07

2-Amino-5-pyrrolidinobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(pyrrolidin-1-yl)benzoic acid
- 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-prop-2-enylpiperidine-3-carboxylic acid
- 2-amino-5-(1-pyrrolidinyl)Benzoic acid
- 2-AMINO-5-PYRROLIDINOBENZOIC ACID
- Benzoic acid,2-amino-5-(1-pyrrolidinyl)-
- Benzoic acid, 2-amino-5-(1-pyrrolidinyl)- (9CI)
- AC4570
- Benzoic acid, 2-amino-5-(1-pyrrolidinyl)-
- EN300-71649
- 2-Amino-5-pyrrolidinobenzoicAcid
- 159526-21-3
- Z234897551
- MFCD12816217
- SCHEMBL8976368
- 2-amino-5-pyrrolidin-1-ylbenzoic acid
- FT-0741577
- A883299
- 2-amino-5-(pyrrolidin-1-yl)benzoicacid
- SY006951
- AKOS010216699
- DB-064290
- 2-Amino-5-pyrrolidinobenzoic Acid
- MDL： MFCD12816217
- Inchi： 1S/C11H14N2O2/c12-10-4-3-8(7-9(10)11(14)15)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2,(H,14,15)
- InChI Key： PXDJWGTVWILAIK-UHFFFAOYSA-N
- SMILES： OC(C1=C(C=CC(=C1)N1CCCC1)N)=O

Computed Properties

Exact Mass: 206.10562
Monoisotopic Mass: 206.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 66.6Å²

Experimental Properties

PSA: 66.56
LogP: 2.60230

2-Amino-5-pyrrolidinobenzoic Acid Pricemore >>

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